molecular formula C10H5ClF2N2 B1371280 4-Chloro-6-(2,6-difluorophenyl)pyrimidine

4-Chloro-6-(2,6-difluorophenyl)pyrimidine

Cat. No.: B1371280
M. Wt: 226.61 g/mol
InChI Key: SIWKACACTBGADB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-6-(2,6-difluorophenyl)pyrimidine is a useful research compound. Its molecular formula is C10H5ClF2N2 and its molecular weight is 226.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H5ClF2N2

Molecular Weight

226.61 g/mol

IUPAC Name

4-chloro-6-(2,6-difluorophenyl)pyrimidine

InChI

InChI=1S/C10H5ClF2N2/c11-9-4-8(14-5-15-9)10-6(12)2-1-3-7(10)13/h1-5H

InChI Key

SIWKACACTBGADB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)F)C2=CC(=NC=N2)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A reaction vessel was charged with [1,1′-bis(diphenylphosphino)ferrocene dichloropalladium]methylene chloride complex, 1.007 g of 2,6-difluorophenylboronic acid, and 2.707 g of tripotassium phosphate n-hydrate, to which 16 ml of 1,2-dimethoxyethane, 4 ml of water, and 0.95 g of 4,6-dichloropyrimidine were added, followed by stirring at 80° C. under an atmosphere of a nitrogen gas for 5 hours. The reaction mixture was then left for cooling to room temperature, and water was added to the reaction mixture, which was extracted with ethyl acetate. The organic layer was washed with a saturated aqueous sodium chloride solution, dried over anhydrous magnesium sulfate, and then concentrated. The residue was subjected to silica gel column chromatography to give 0.241 g of 4-chloro-6-(2,6-difluorophenyl)pyrimidine.
Quantity
1.007 g
Type
reactant
Reaction Step One
[Compound]
Name
tripotassium phosphate n-hydrate
Quantity
2.707 g
Type
reactant
Reaction Step One
Quantity
16 mL
Type
reactant
Reaction Step One
Quantity
0.95 g
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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